N1-cyclohexyl-N2-(2-(3-methoxyphenyl)-2-morpholinoethyl)oxalamide
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Description
N1-cyclohexyl-N2-(2-(3-methoxyphenyl)-2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C21H31N3O4 and its molecular weight is 389.496. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Metal Complexation
Research on the synthesis and complexation of similar compounds with palladium(II) and mercury(II) highlights the potential of N1-cyclohexyl-N2-(2-(3-methoxyphenyl)-2-morpholinoethyl)oxalamide in coordination chemistry and material science. The study by Singh et al. (2000) on N-{2-(4-Methoxyphenyltelluro)ethyl}morpholine and its complexes with palladium(II) and mercury(II) demonstrates the structural versatility and reactivity of morpholine derivatives, suggesting possible applications in creating new materials or catalysts (Singh, Sooriyakumar, Husebye, & Törnroos, 2000).
Combustion Chemistry
The study of morpholine as a model substance for oxygenated nitrogen-containing fuels by Lucassen et al. (2009) underscores the relevance of morpholine derivatives in understanding combustion processes and pollutant formation. This work suggests that this compound could be of interest in studies related to energy production, environmental chemistry, and the development of cleaner combustion technologies (Lucassen et al., 2009).
Cytotoxicity and Biological Studies
The increased cytotoxicity of 3-Morpholinosydnonimine in the presence of superoxide dismutase, as researched by Gergeľ et al. (1995), points to the biological relevance of morpholine derivatives. Such studies are crucial for understanding the molecular mechanisms of action of potential therapeutic agents and could hint at the biomedical applications of this compound in drug development or as a tool in biochemical research (Gergeľ, Mišík, Ondrias, & Cederbaum, 1995).
Analytical and Chemical Characterization
The analytical and pharmacological characterizations of psychoactive substances by Colestock et al. (2018) offer insights into the analytical methods and pharmacological profiles that could be relevant for studying this compound. Such research aids in the identification, classification, and understanding of new compounds' effects, potentially guiding the development of therapeutic drugs or the regulation of substances (Colestock, Wallach, Mansi, Filemban, Morris, Elliott, Westphal, Brandt, & Adejare, 2018).
Properties
IUPAC Name |
N'-cyclohexyl-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O4/c1-27-18-9-5-6-16(14-18)19(24-10-12-28-13-11-24)15-22-20(25)21(26)23-17-7-3-2-4-8-17/h5-6,9,14,17,19H,2-4,7-8,10-13,15H2,1H3,(H,22,25)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGYPDMIQSWZFET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(CNC(=O)C(=O)NC2CCCCC2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.